Cas no 1390863-93-0 ((Z)-2-cyano-N-(3-methoxypropyl)-3-[2-(pyridin-3-ylmethoxy)phenyl]prop-2-enamide)

(Z)-2-cyano-N-(3-methoxypropyl)-3-[2-(pyridin-3-ylmethoxy)phenyl]prop-2-enamide is a synthetic organic compound featuring a cyanoacrylamide core with a pyridinylmethoxy-substituted phenyl group. Its structure incorporates both electron-withdrawing (cyano) and electron-donating (methoxypropyl) moieties, enhancing its potential as an intermediate in medicinal chemistry or agrochemical applications. The (Z)-configuration of the double bond and the presence of a pyridine ring may contribute to selective binding interactions, making it useful in targeted molecular design. The compound’s stability and solubility profile, influenced by the methoxypropyl group, facilitate handling in synthetic workflows. Its modular structure allows for further derivatization, supporting research in kinase inhibitors or other biologically active small molecules.
(Z)-2-cyano-N-(3-methoxypropyl)-3-[2-(pyridin-3-ylmethoxy)phenyl]prop-2-enamide structure
1390863-93-0 structure
Product Name:(Z)-2-cyano-N-(3-methoxypropyl)-3-[2-(pyridin-3-ylmethoxy)phenyl]prop-2-enamide
CAS No:1390863-93-0
MF:C20H21N3O3
MW:351.399044752121
CID:6468658
PubChem ID:99877662
Update Time:2025-10-30

(Z)-2-cyano-N-(3-methoxypropyl)-3-[2-(pyridin-3-ylmethoxy)phenyl]prop-2-enamide Chemical and Physical Properties

Names and Identifiers

    • (Z)-2-cyano-N-(3-methoxypropyl)-3-[2-(pyridin-3-ylmethoxy)phenyl]prop-2-enamide
    • AKOS008669426
    • 1390863-93-0
    • Inchi: 1S/C20H21N3O3/c1-25-11-5-10-23-20(24)18(13-21)12-17-7-2-3-8-19(17)26-15-16-6-4-9-22-14-16/h2-4,6-9,12,14H,5,10-11,15H2,1H3,(H,23,24)/b18-12-
    • InChI Key: MGVMOVFYBFXXLZ-PDGQHHTCSA-N
    • SMILES: O(CC1C=NC=CC=1)C1C=CC=CC=1/C=C(/C#N)\C(NCCCOC)=O

Computed Properties

  • Exact Mass: 351.15829154g/mol
  • Monoisotopic Mass: 351.15829154g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 9
  • Complexity: 512
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 84.2Ų

(Z)-2-cyano-N-(3-methoxypropyl)-3-[2-(pyridin-3-ylmethoxy)phenyl]prop-2-enamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26593149-0.05g
2-cyano-N-(3-methoxypropyl)-3-{2-[(pyridin-3-yl)methoxy]phenyl}prop-2-enamide
1390863-93-0 95.0%
0.05g
$246.0 2025-03-20

Additional information on (Z)-2-cyano-N-(3-methoxypropyl)-3-[2-(pyridin-3-ylmethoxy)phenyl]prop-2-enamide

Recent Advances in the Study of (Z)-2-cyano-N-(3-methoxypropyl)-3-[2-(pyridin-3-ylmethoxy)phenyl]prop-2-enamide (CAS: 1390863-93-0)

The compound (Z)-2-cyano-N-(3-methoxypropyl)-3-[2-(pyridin-3-ylmethoxy)phenyl]prop-2-enamide, with the CAS number 1390863-93-0, has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has been investigated for its potential therapeutic applications, particularly in the modulation of key biological pathways. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, providing valuable insights for drug development.

One of the primary areas of interest is the compound's role as a kinase inhibitor. Kinases are critical enzymes involved in signal transduction and cellular regulation, and their dysregulation is often associated with various diseases, including cancer and inflammatory disorders. Preliminary in vitro studies have demonstrated that (Z)-2-cyano-N-(3-methoxypropyl)-3-[2-(pyridin-3-ylmethoxy)phenyl]prop-2-enamide exhibits selective inhibition against specific kinase targets, suggesting its potential as a lead compound for further optimization. The compound's ability to bind to the ATP-binding site of kinases has been elucidated through crystallographic studies, highlighting its competitive inhibition mechanism.

In addition to its kinase inhibitory activity, recent research has explored the compound's pharmacokinetic properties. Studies in animal models have revealed favorable absorption and distribution profiles, with moderate bioavailability. However, challenges such as metabolic stability and potential off-target effects remain to be addressed. Structural modifications, including the introduction of substituents to enhance metabolic resistance, are currently under investigation to improve the compound's drug-like properties.

The synthesis of (Z)-2-cyano-N-(3-methoxypropyl)-3-[2-(pyridin-3-ylmethoxy)phenyl]prop-2-enamide has also been a focal point of recent research. Novel synthetic routes have been developed to improve yield and purity, with an emphasis on green chemistry principles to minimize environmental impact. These advancements are critical for scaling up production and facilitating further preclinical and clinical studies.

Looking ahead, the potential applications of this compound extend beyond kinase inhibition. Preliminary data suggest its utility in targeting other enzymatic pathways, including those involved in epigenetic regulation. Collaborative efforts between academic and industrial researchers are underway to explore these possibilities, with the aim of expanding the therapeutic scope of (Z)-2-cyano-N-(3-methoxypropyl)-3-[2-(pyridin-3-ylmethoxy)phenyl]prop-2-enamide.

In conclusion, (Z)-2-cyano-N-(3-methoxypropyl)-3-[2-(pyridin-3-ylmethoxy)phenyl]prop-2-enamide represents a promising candidate for drug development, with its unique chemical structure and multifaceted biological activities. Continued research efforts are essential to fully elucidate its therapeutic potential and address existing challenges. This compound exemplifies the intersection of chemical innovation and biological discovery, offering new avenues for the treatment of complex diseases.

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